Cas no 61174-32-1 (Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]-)
61174-32-1 structure
Product Name:Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]-
CAS No:61174-32-1
MF:C13H13NO3S
MW:263.312222242355
CID:489613
PubChem ID:14097873
Update Time:2025-04-19
Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]-
- 2-(4-methoxyphenyl)sulfonylaniline
- p-methoxybenzene sulfonylaniline
- 2-(4-Methoxybenzene-1-sulfonyl)aniline
- 61174-32-1
- DTXSID10555874
- A1-05055
- SCHEMBL11114971
-
- Inchi: 1S/C13H13NO3S/c1-17-10-6-8-11(9-7-10)18(15,16)13-5-3-2-4-12(13)14/h2-9H,14H2,1H3
- InChI Key: CSFKBRKMUJANAJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(C1C=CC=CC=1N)(=O)=O
Computed Properties
- Exact Mass: 263.06169
- Monoisotopic Mass: 263.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 69.39
Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]- Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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